4-[(2-Methylpentan-3-yl)amino]pentan-1-ol

• Molecular Formula: C11H25NO
• Molecular Weight: 187.32 g/mol
• IUPAC Name: 4-(2-methylpentan-3-ylamino)pentan-1-ol
• InChI: InChI=1S/C11H25NO/c1-5-11(9(2)3)12-10(4)7-6-8-13/h9-13H,5-8H2,1-4H3
• InChI Key: CTEPMZRVSJGMJP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(C)C)NC(C)CCCO

Description

4-[(2-Methylpentan-3-yl)amino]pentan-1-ol is a branched-chain amino alcohol characterized by a pentanol backbone substituted with a 2-methylpentan-3-ylamino group. This structural motif confers unique physicochemical properties, including enhanced hydrogen-bonding capacity due to the hydroxyl and secondary amine functionalities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol typically involves the reaction of 2-methylpentan-3-amine with a suitable aldehyde or ketone, followed by reduction. One common method is the reductive amination of 2-methylpentan-3-one with ammonia or an amine, using a reducing agent such as sodium borohydride or lithium aluminum hydride .

Industrial Production Methods

In industrial settings, the production of this compound may involve more scalable processes, such as continuous flow synthesis or the use of catalytic hydrogenation. These methods ensure higher yields and purity, making the compound suitable for large-scale applications .

Chemical Reactions Analysis

Types of Reactions

4-[(2-Methylpentan-3-yl)amino]pentan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be further reduced to form different amines.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly employed.

Substitution: Halogenating agents like thionyl chloride (SOCl2) can be used to introduce halides.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

4-[(2-Methylpentan-3-yl)amino]pentan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups allow it to form hydrogen bonds and other interactions with these targets, influencing their activity and function. This can lead to various biological effects, depending on the specific pathways involved .

Comparison with Similar Compounds

4-{[(2-Bromophenyl)methyl]amino}pentan-1-ol (CAS 1038236-95-1)

• Molecular Formula: C₁₁H₁₆BrNO
• Molecular Weight : 258.16
• Key Differences : The bromophenyl substituent introduces significant steric bulk and electronic effects compared to the aliphatic 2-methylpentan-3-yl group in the target compound. The bromine atom increases molecular weight by ~71 g/mol and likely enhances lipophilicity, which may influence bioavailability and metabolic stability .

5-(Pent-4-yn-1-ylamino)pentan-1-ol (8a)

• Synthetic Yield : 47% via Grignard or n-BuLi-mediated reactions .
• Comparison: The terminal alkyne group in 8a introduces π-bond reactivity absent in the target compound. This difference may make 8a more suitable for click chemistry applications, whereas the saturated alkyl chain of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol offers better oxidative stability .

3-[1-(Dimethylamino)-2-methylpentan-3-yl]phenol

• Molecular Feature: A phenolic ring with a dimethylamino-substituted 2-methylpentan-3-yl chain.
• Key Differences: The dimethylamino group increases basicity (pKa ~10–12) compared to the secondary amine in the target compound (estimated pKa ~9–10).

Physical Property Trends

Boiling Points and Densities

• 2-Methyl-1-pentanol: Boiling point 310°C, density 1.1 g/cm³ .
• 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol: Predicted higher boiling point (>310°C) due to additional hydrogen bonding from the amine group. Density likely ~1.0–1.1 g/cm³, similar to branched alcohols .

Molecular Weight and Lipophilicity

• Target Compound: Molecular weight ~187.32 (C₁₁H₂₅NO) .
• Trityl-Imidazolyl Analogs (e.g., 11c) : Molecular weight 397 (C₂₅H₂₈N₂O), demonstrating how aromatic substituents drastically increase lipophilicity and reduce aqueous solubility .

Research Implications

The target compound’s balance of moderate molecular weight and hydrogen-bonding capacity makes it a versatile intermediate for drug delivery systems, particularly in prodrug formulations requiring controlled release . Its aliphatic structure contrasts with brominated or aromatic analogs, offering advantages in toxicity profiles and synthetic scalability .

Biological Activity

4-[(2-Methylpentan-3-yl)amino]pentan-1-ol is a compound of interest in medicinal chemistry due to its unique structural features, which include an amino group and a hydroxyl group. These functional groups are crucial for its biological interactions and potential therapeutic applications. This article explores the biological activity of this compound, including its mechanisms of action, interactions with biomolecules, and potential therapeutic uses.

The molecular formula of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol is $C_{11}H_{23}N$ with a molecular weight of approximately 187.32 g/mol. The compound features a branched alkyl chain that contributes to its distinct chemical properties, enhancing its solubility and reactivity in biological systems.

4-[(2-Methylpentan-3-yl)amino]pentan-1-ol exhibits biological activity primarily through its ability to interact with various biomolecules. The hydroxyl group can form hydrogen bonds, while the amino group can participate in nucleophilic reactions, influencing enzyme activity and receptor interactions.

Key Interactions

• Enzyme Inhibition : The compound may inhibit specific enzymes by binding to their active sites, altering their function.
• Receptor Modulation : It can interact with receptor sites, potentially modulating signaling pathways involved in various physiological processes.

Biological Activity Studies

Research into the biological activity of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol has revealed several promising findings:

In Vitro Studies

In vitro assays have demonstrated that this compound can inhibit the growth of certain bacterial strains, suggesting potential antimicrobial properties. For example, studies have shown that it affects the biofilm formation of Candida albicans, highlighting its role in fungal infections .

Case Studies

• Antimicrobial Activity : A study evaluated the inhibitory effects of various compounds on C. albicans, confirming that 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol exhibited significant dose-dependent inhibition of biofilm formation .
• Enzyme Interaction : Molecular docking studies indicated that the compound binds effectively to enzymes involved in metabolic pathways, suggesting its utility as a lead compound for drug development targeting specific diseases .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol, it is essential to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
2-Amino-4-methylpentan-1-ol	Contains an amino group without branched alkyl amine	Limited antimicrobial activity
4-Amino-2-methylbutan-2-ol	Different substitution pattern	Moderate enzyme inhibition
4-Methyl-N-[2-(3-methylbutan)-2-amino]pentanamide	Similar backbone but differs in functional groups	Potentially higher selectivity in enzyme inhibition

The unique substitution pattern of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol enhances its specificity for biological targets compared to these similar compounds.

Applications in Medicinal Chemistry

The potential applications of 4-[(2-Methylpentan-3-yl)amino]pentan-1-ol span various fields:

• Drug Development : Its ability to modulate enzyme activity makes it a candidate for developing new therapeutics targeting metabolic disorders.
• Antimicrobial Agents : Given its inhibitory effects on biofilm formation, it may serve as a foundation for new antifungal treatments.
• Biochemical Research : The compound's interactions with biomolecules can provide insights into cellular processes and disease mechanisms.